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Compound of Interest

5-Bromo-1-(triisopropylsilyl)-1H-
Compound Name:
indole

Cat. No.: B149839

This guide provides critical safety, handling, and disposal information for 5-Bromo-1-
(triisopropylsilyl)-1H-indole, a compound utilized in advanced scientific research. Adherence
to these protocols is essential for ensuring a safe laboratory environment and mitigating
potential risks. This information is synthesized from available Safety Data Sheets (SDS) and
best practices for handling structurally related brominated and silyl-protected compounds.

Chemical and Physical Properties

Property Value

CAS Number 128564-66-9[1][2]

Molecular Formula C17H26BrNSi[2][3]

Molecular Weight 352.39 g/mol [2]

Storage Temperature -20°C[2] or 2-8°C (sealed in dry conditions)[4]

Hazard Identification and Personal Protective Equipment
(PPE)

The primary hazards associated with 5-Bromo-1-(triisopropylsilyl)-1H-indole are
summarized by the following hazard statements. A comprehensive personal protective
equipment strategy is therefore mandatory.
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Hazard Statements[4]

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H332 Harmful if inhaled

H335 May cause respiratory irritation

Personal Protective Equipment (PPE) Requirements
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Protection Level Equipment Purpose

) ) ) - ) To minimize inhalation
Primary Engineering Control Certified Chemical Fume Hood
exposure to dust or vapors.[5]

Goggles protect against

) splashes; a face shield offers
) Chemical Splash Goggles and ) )
Eye and Face Protection . broader protection, especially
Face Shield )
when handling larger

quantities.[5][6]

To prevent skin contact. It is
] Chemical-Resistant Gloves advisable to wear two pairs
Hand Protection o ]
(Double Nitrile or Neoprene) (double-gloving) and change

them frequently.[5][6]

) Flame-Resistant Laboratory To protect skin and personal
Body Protection _ o
Coat clothing from contamination.[5]
) Closed-Toe, Chemical- To protect feet from spills and
Foot Protection ) . _
Resistant Shoes falling objects.[5]

Required when working
) ) ) outside of a fume hood or if
Respiratory Protection NIOSH-Approved Respirator ) )
engineering controls are

insufficient.[5]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 5-Bromo-1-(triisopropylsilyl)-1H-indole is crucial for
safety and experimental integrity.

Step 1: Pre-Handling Preparation
e Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

e Engineering Controls: Ensure a chemical fume hood is certified and operational. Designate a
specific area within the hood for handling the compound.[6]
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e Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible.[5]

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
entering the handling area.[5]

Step 2: Compound Handling

e Weighing: When weighing the solid, use a balance inside the fume hood or in a ventilated
balance enclosure to avoid generating dust.

» Dissolving: When preparing solutions, slowly add the solid to the solvent to prevent
splashing.[6]

e Reactions: Conduct all chemical reactions within the fume hood using appropriate and
securely assembled glassware.[5]

Step 3: Post-Handling Procedures

o Decontamination: Clean and decontaminate all surfaces and equipment that came into
contact with the chemical.

 PPE Removal: Carefully remove PPE, avoiding contact with potentially contaminated outer
surfaces. Gloves should be removed last, followed by thorough hand washing with soap and
water.[6]

Disposal Plan: Waste Management Protocol

Chemical waste containing 5-Bromo-1-(triisopropylsilyl)-1H-indole must be managed as
hazardous waste.

Step 1: Waste Segregation

e Solid Waste: Collect unused solid compound and contaminated materials (e.g., weigh paper,
pipette tips, gloves) in a dedicated, clearly labeled hazardous waste container.

» Liquid Waste: Solutions containing the compound should be collected in a separate, sealed,
and appropriately labeled container designated for halogenated organic waste.[5]
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Step 2: Labeling and Storage

e Labeling: All waste containers must be clearly labeled with the full chemical name,
"Hazardous Waste," and associated hazard symbols.[5]

o Storage: Store waste containers in a designated and secure satellite accumulation area
within the laboratory, away from incompatible materials.[5]

Step 3: Final Disposal

o Arrangements: Arrange for the collection and disposal of hazardous waste through your
institution's environmental health and safety office. Do not dispose of this chemical down the
drain or in regular trash.
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Start: Handling 5-Bromo-1-(triisopropylsilyl)-1H-indole

A4

Step 1: Pre-Handling
- Risk Assessment
- Verify Fume Hood
- Check Emergency Equipment

A4

Don Full PPE
- Goggles & Face Shield
- Double Gloves
- Lab Coat

Step 2: Compound Handling
(Inside Fume Hood)

- Weighing
- Solution Prep
- Reaction

Step 3: Post-Handling
- Decontaminate Surfaces
- Remove PPE Correctly
- Wash Hands

Step 4: Waste Disposal

A
Solid Waste iqui
(Halogenated) (ﬂg::::dev:;sets)
- Unused Compound - Soglutions
- Contaminated PPE

A4 \

Label & Store Waste
In Designated Area

End: Safe Completion

Click to download full resolution via product page

Safe Handling and Disposal Workflow for 5-Bromo-1-(triisopropylsilyl)-1H-indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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